Cas no 58744-70-0 (1H-[1,2,4]Triazolo[1,2-a]pyridazin-1-one,2-(4-chlorophenyl)hexahydro-3-thioxo-)

• Product name: 1H-[1,2,4]Triazolo[1,2-a]pyridazin-1-one,2-(4-chlorophenyl)hexahydro-3-thioxo-
• CAS No: 58744-70-0
• MF: C₁₂H₁₂ClN₃OS
• MW: 281.761179924011
• CID: 385025
• PubChem ID: 6453691

1H-[1,2,4]Triazolo[1,2-a]pyridazin-1-one,2-(4-chlorophenyl)hexahydro-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,4]Triazolo[1,2-a]pyridazin-1-one,2-(4-chlorophenyl)hexahydro-3-thioxo-
• 2-(4-chlorophenyl)-3-sulfanylidene-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,2-a]pyridazin-1-one
• 1H-(1,2,4)Triazolo(1,2-a)pyridazin-1-one, 2-(4-chlorophenyl)hexahydro-3-thioxo-
• 2-(4-Chlorophenyl)hexahydro-3-thioxo-1H-(1,2,4)triazolo(1,2-a)pyridazin-1-one
• 58744-70-0
• DTXSID10974263
• SCHEMBL11368074
• 2-(4-Chlorophenyl)-3-sulfanylidenehexahydro-1H-[1,2,4]triazolo[1,2-a]pyridazin-1-one

• Inchi： InChI=1S/C12H12ClN3OS/c13-9-3-5-10(6-4-9)16-11(17)14-7-1-2-8-15(14)12(16)18/h3-6H,1-2,7-8H2
• InChI Key： JOKFDGVLYCAFJW-UHFFFAOYSA-N
• SMILES： C1CCN2C(=S)N(C(=O)N2C1)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 281.03916
• Monoisotopic Mass: 281.03896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.53
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.739
• PSA: 26.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles